Cas no 2228885-53-6 (4-(3-bromo-2-methylphenoxy)piperidine)

• Product Name: 4-(3-bromo-2-methylphenoxy)piperidine
• CAS No: 2228885-53-6
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5993568
• PubChem ID: 165710721
• Update Time: 2025-06-10

4-(3-bromo-2-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-methylphenoxy)piperidine
• EN300-1908705
• 2228885-53-6

• Inchi： 1S/C12H16BrNO/c1-9-11(13)3-2-4-12(9)15-10-5-7-14-8-6-10/h2-4,10,14H,5-8H2,1H3
• InChI Key： YWIIOUHYSLNVRG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)OC1CCNCC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-bromo-2-methylphenoxy)piperidine

Professional Introduction to 4-(3-bromo-2-methylphenoxy)piperidine (CAS No. 2228885-53-6)

4-(3-bromo-2-methylphenoxy)piperidine, with the chemical identifier CAS No. 2228885-53-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its role in the synthesis of various bioactive molecules. The presence of a bromo substituent on the phenyl ring and a methyl group at the ortho position enhances its utility in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner.

The structural features of 4-(3-bromo-2-methylphenoxy)piperidine make it a valuable intermediate in the development of drugs targeting neurological and cardiovascular disorders. The piperidine ring is a common motif in many pharmacologically active agents, contributing to their binding affinity and metabolic stability. The bromo and methyl groups further modulate the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of novel piperidine derivatives as potential therapeutic agents. One notable area of research involves the use of such compounds in the treatment of neurodegenerative diseases. Studies have shown that certain piperidine-based molecules can interact with specific receptors and enzymes involved in disease pathogenesis, offering promising avenues for drug discovery.

For instance, researchers have explored the use of 4-(3-bromo-2-methylphenoxy)piperidine as a scaffold for developing compounds that modulate acetylcholinesterase activity. Acetylcholinesterase is an enzyme crucial for regulating acetylcholine levels in the brain, and its dysfunction is associated with conditions such as Alzheimer's disease. By designing derivatives that enhance or inhibit this enzyme's activity, scientists aim to develop treatments that can alleviate symptoms and slow disease progression.

Another area where 4-(3-bromo-2-methylphenoxy)piperidine has shown promise is in the context of cardiovascular diseases. The compound's ability to interact with adrenergic receptors has been investigated for its potential role in managing conditions like hypertension and arrhythmias. By selectively targeting these receptors, it may be possible to develop drugs that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 4-(3-bromo-2-methylphenoxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, where the bromo group on the phenyl ring reacts with piperidine derivatives under controlled conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve more efficient synthesis.

In addition to its pharmaceutical applications, 4-(3-bromo-2-methylphenoxy)piperidine has found utility in chemical research as a building block for more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones, enabling the exploration of novel chemical space. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents.

The safety profile of 4-(3-bromo-2-methylphenoxy)piperidine is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies assess various parameters such as toxicity, solubility, and metabolic stability to ensure that the compound is suitable for further development into a drug candidate. The results from these studies provide essential data for regulatory agencies when reviewing applications for clinical trials.

As research continues to advance, new applications for 4-(3-bromo-2-methylphenoxy)piperidine are likely to emerge. The growing understanding of biological pathways and disease mechanisms will undoubtedly lead to innovative uses for this compound in therapeutic contexts beyond those currently under investigation. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.